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Compound of Interest

Compound Name: SLP7111228

Cat. No.: B15602708 Get Quote

This document provides essential safety and logistical information for the proper disposal and

handling of SLP7111228, a potent and selective inhibitor of sphingosine kinase 1 (SPHK1).

The following procedures are intended for researchers, scientists, and drug development

professionals to ensure a safe laboratory environment.

I. Product Information and Physical Properties
SLP7111228, also known as SLP7111228 (hydrochloride), is a crystalline solid at room

temperature.[1] It is important to be aware of its physical and chemical properties for safe

handling and storage.
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Property Value

CAS Registry No. 1449768-48-2[1]

Formal Name

(2S)-2-[[3-(4-octylphenyl)-1,2,4-oxadiazol-5-

yl]methyl]-1-pyrrolidinecarboximidamide,

monohydrochloride[1]

Molecular Formula C22H33N5O • HCl[1]

Formula Weight 420.0[1]

Purity ≥95%[1]

UV/Vis. λmax: 249 nm[1]

Storage -20°C[1]

Stability ≥ 4 years[1][2]

II. Solubility Data
The solubility of SLP7111228 (hydrochloride) varies depending on the solvent. Stock solutions

can be prepared by dissolving the compound in organic solvents.[1] For aqueous buffers, it is

recommended to first dissolve SLP7111228 in ethanol and then dilute with the aqueous buffer.

[1] Aqueous solutions should not be stored for more than one day.[1]

Solvent Solubility

Ethanol ~30 mg/mL[1]

DMSO ~30 mg/mL[1]

Dimethylformamide (DMF) ~12.5 mg/mL[1]

1:3 solution of ethanol:PBS (pH 7.2) ~0.25 mg/mL[1]

III. Safe Handling Procedures
Before handling SLP7111228, it is crucial to review the complete Safety Data Sheet (SDS)

provided by the supplier.[1] This material should be considered hazardous until more
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information is available.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles.

Hand Protection: Wear chemical-impermeable gloves.

Respiratory Protection: Use a NIOSH-approved respirator if adequate ventilation cannot be

maintained.

Body Protection: Wear a lab coat and other protective clothing as necessary.

Engineering Controls:

Handle in a well-ventilated place, preferably in a chemical fume hood.[3]

Ensure emergency exits and a risk-elimination area are readily accessible.[3]

An eyewash station and safety shower should be available in the immediate vicinity.[4]

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1][3]

Do not ingest or inhale.[1]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling.[1]

Use non-sparking tools to prevent fire from electrostatic discharge.[3]

Do not eat, drink, or smoke when using this product.[5]

IV. Disposal Procedures
Dispose of SLP7111228 and its containers in accordance with all applicable local, state, and

federal regulations.
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Step-by-Step Disposal Guidance:

Consult Regulations: Before beginning disposal, consult your institution's environmental

health and safety (EHS) office and review local, state, and federal regulations for chemical

waste disposal.

Container Labeling: Ensure the waste container is clearly and accurately labeled as

hazardous waste, including the full chemical name: "(2S)-2-[[3-(4-octylphenyl)-1,2,4-

oxadiazol-5-yl]methyl]-1-pyrrolidinecarboximidamide, monohydrochloride" or "SLP7111228
(hydrochloride)".

Waste Collection:

Solid Waste: Collect unused or contaminated solid SLP7111228 in a designated, sealed,

and properly labeled hazardous waste container.

Liquid Waste: Collect solutions of SLP7111228 in a designated, sealed, and properly

labeled hazardous waste container. Do not mix with incompatible wastes.

Prevent Environmental Release: Do not allow the chemical to enter drains or sewers.[3][5]

Prevent further spillage or leakage if it is safe to do so.[3]

Storage Pending Disposal: Store waste containers in a cool, dry, and well-ventilated area,

away from incompatible materials.[3] Keep containers tightly closed.[3]

Arrange for Pickup: Contact your institution's EHS or a licensed hazardous waste disposal

company to arrange for the pickup and proper disposal of the waste.

V. Accidental Release Measures
In the event of a spill or accidental release, follow these procedures:

Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the

spill.[3]

Ventilate: Ensure adequate ventilation.[3]

Control Ignition Sources: Remove all sources of ignition.[3] Use spark-proof tools.[3]
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Containment: Prevent further leakage or spillage if safe to do so.[3] Do not let the product

enter drains.[3]

Cleanup:

Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and

safety goggles.

For solid spills, carefully sweep or scoop up the material, avoiding dust formation, and

place it in a suitable, closed container for disposal.[3]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable, closed container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Reporting: Report the incident to your supervisor and your institution's EHS department.

VI. Biological Activity and Signaling Pathway
SLP7111228 is a potent and selective inhibitor of sphingosine kinase 1 (SPHK1), with a Ki

value of 0.048 µM for SPHK1 and >10 µM for SPHK2.[2][6] SPHK1 is a key enzyme in the

sphingolipid signaling pathway, where it phosphorylates sphingosine to form sphingosine-1-

phosphate (S1P).[2] S1P is a critical signaling molecule involved in various cellular processes.

By inhibiting SPHK1, SLP7111228 reduces the levels of S1P.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.targetmol.com/attachment/sds/187269966754480335/T85280
https://www.targetmol.com/attachment/sds/187269966754480335/T85280
https://www.targetmol.com/attachment/sds/187269966754480335/T85280
https://www.benchchem.com/product/b15602708?utm_src=pdf-body
https://www.caymanchem.com/product/23290
https://www.biomol.com/products/chemicals/biochemicals/slp7111228-hydrochloride-cay23290-1
https://www.caymanchem.com/product/23290
https://www.benchchem.com/product/b15602708?utm_src=pdf-body
https://www.caymanchem.com/product/23290
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Environment

Inhibitory Action

Sphingosine Sphingosine Kinase 1 (SPHK1)
Sphingosine-1-Phosphate (S1P)

Phosphorylation
Cellular Responses

(e.g., proliferation, survival)

SLP7111228

Inhibition

Click to download full resolution via product page

Inhibition of the SPHK1 signaling pathway by SLP7111228.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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